1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide

• Molecular Formula: C22H15NO4
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-hydroxy-N-(3-methylphenyl)-9,10-dioxoanthracene-2-carboxamide
• InChI: InChI=1S/C22H15NO4/c1-12-5-4-6-13(11-12)23-22(27)17-10-9-16-18(21(17)26)20(25)15-8-3-2-7-14(15)19(16)24/h2-11,26H,1H3,(H,23,27)
• InChI Key: QZCOMRBVZCSSDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=C(C3=C(C=C2)C(=O)C4=CC=CC=C4C3=O)O

Description

1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide is a complex organic compound with a unique structure that combines anthracene and carboxamide functionalities

Preparation Methods

The synthesis of 1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide typically involves multi-step synthetic routes. One common method includes the reaction of anthracene derivatives with appropriate amines under controlled conditions. The reaction conditions often involve the use of catalysts and specific solvents to achieve high yields and purity. Industrial production methods may involve large-scale reactions in batch or continuous flow reactors, ensuring consistent quality and efficiency.

Chemical Reactions Analysis

1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can convert the carbonyl groups to hydroxyl groups, resulting in dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, introducing different functional groups. Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and halogenating agents for substitution. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies and drug development.

Industry: It is used in the production of dyes, pigments, and other materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide involves its interaction with molecular targets such as enzymes and receptors. The compound can form hydrogen bonds and other interactions with these targets, modulating their activity and leading to specific biological effects. The pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Similar compounds to 1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide include other anthracene derivatives and carboxamides. These compounds share structural similarities but differ in their functional groups and specific properties. The uniqueness of 1-hydroxy-N-(3-methylphenyl)-9,10-dioxo-9,10-dihydroanthracene-2-carboxamide lies in its specific combination of anthracene and carboxamide functionalities, which confer distinct chemical and biological properties.